Cas no 7784-26-1 (Aluminum ammonium sulfate dodecahydrate)

• Product Name: Aluminum ammonium sulfate dodecahydrate
• CAS No: 7784-26-1
• MF: AlH₂₈NO₂₀S₂
• MW: 453.3286
• MDL: MFCD00149958
• CID: 47856
• PubChem ID: 24852098
• Update Time: 2025-10-24

Aluminum ammonium sulfate dodecahydrate Chemical and Physical Properties

Names and Identifiers

• Aluminum ammonium sulfate dodecahydrate, Reagent Grade
• Aluminum ammonium sulfate dodecahydrate
• Aluminum ammonium sulfate
• Aluminium Ammonium Sulfate 12-Water
• aluminum,azanium,disulfate,dodecahydrate
• Ammonium aluminum sulfate dodecahydrate
• Acacia
• AMMONIUM ALUM
• Sulfuricacid, aluminum ammonium salt (2:1:1), dodecahydrate (8CI,9CI)
• Aluminum ammoniumbis(sulfate) dodecahydrate
• Aluminum ammonium disulfate dodecahydrate
• Aluminumammonium sulfate (Al(NH4)(SO4)2) dodecahydrate
• Sulfuric acid, aluminumammonium salt, hydrate (2:1:1:12)
• Ammonia alum
• Ammonium alum (NH4Al(SO4)2.12H2O)
• Ammonium aluminum disulfate dodecahydrate
• Ammonium aluminum sulfate hydrate
• Monoaluminum monoammoniumdisulfate dodecahydrate
• Ammonium aluminum sulfatedodecahydrate
• Aluminium ammonium sulfate dodecahydrate
• Alum, ammonium [USP]
• 5C36DRL9ZN
• Aluminum ammonium bis(sulfate) dodecahydrate
• Sulfuric acid, aluminum ammonium salt (2:1:1), dodecahydrate
• Monoaluminum monoammonium disulfate dodecahydrate

• MDL： MFCD00149958
• Inchi： 1S/Al.H3N.2H2O4S.12H2O/c;;2*1-5(2,3)4;;;;;;;;;;;;/h;1H3;2*(H2,1,2,3,4);12*1H2/q+3;;;;;;;;;;;;;;;/p-3
• InChI Key： WZUKKIPWIPZMAS-UHFFFAOYSA-K
• SMILES： S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].[Al+3].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 456.07000
• Monoisotopic Mass: 453.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 16
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 190

Experimental Properties

• Color/Form: Colorless transparent cubic crystal or white granular powder. Odorless and astringent. It has strong convergence.
• Density: 1.64
• Melting Point: 93.5 °C (lit.)
• Boiling Point: 200 ºC
• PH: 2.6 (100g/l, H2O, 25℃)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water and glycerol. Insoluble in alcohol.
• Stability/Shelf Life: Stable.
• PSA: 288.04000
• LogP: -0.57230
• Merck: 14,327
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water and glycerol. Insoluble in alcohol.

Aluminum ammonium sulfate dodecahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：WS5640010
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at +5°C to +30°C.
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Aluminum ammonium sulfate dodecahydrate

Aluminum Ammonium Sulfate Dodecahydrate: A Comprehensive Overview

Aluminum ammonium sulfate dodecahydrate (CAS No. 7784-26-1) is a versatile compound with a wide range of applications across various industries. This compound, also known as aluminum ammonium sulfate hydrate, is a hydrated salt consisting of aluminum, ammonium, and sulfate ions. Its chemical formula is Al(NH4)2(SO4)4·12H2O, which highlights its unique composition and structure. The compound is widely recognized for its role in agriculture, water treatment, and industrial processes due to its ability to act as a coagulant and flocculant.

Recent studies have shown that aluminum ammonium sulfate dodecahydrate plays a significant role in enhancing water quality by effectively removing impurities and suspended particles. In the context of water treatment, this compound acts as a coagulant, facilitating the aggregation of colloidal particles and suspended matter. This process is critical in producing clean drinking water and ensuring compliance with stringent water quality standards. Researchers have also explored its efficiency in treating wastewater from industrial sources, particularly in the textile and paper industries, where it helps in the removal of dyes and other organic contaminants.

In agriculture, aluminum ammonium sulfate dodecahydrate is utilized as a soil conditioner and plant nutrient. It provides essential nutrients such as aluminum, sulfur, and nitrogen to the soil, thereby improving soil fertility and crop yield. Recent agricultural studies have demonstrated that the application of this compound can enhance the uptake of nutrients by plants, leading to healthier growth and higher productivity. Moreover, its role in acidifying alkaline soils makes it an invaluable tool for farmers in regions with high pH soil conditions.

The industrial applications of aluminum ammonium sulfate dodecahydrate are equally diverse. It is used as a mordant in textile dyeing processes, helping to fix dyes onto fabrics for improved color retention. Additionally, it finds application in the production of adhesives, coatings, and paper products due to its ability to act as a binding agent. Recent advancements in material science have explored its potential in the development of novel composite materials with enhanced mechanical properties.

From an environmental perspective, aluminum ammonium sulfate dodecahydrate has been studied for its impact on ecosystems. While it is generally considered safe for use in recommended concentrations, excessive application can lead to aluminum accumulation in soils and water bodies. Researchers have emphasized the importance of monitoring its usage to prevent potential ecological imbalances. Studies have also highlighted the need for sustainable practices when handling this compound to minimize its environmental footprint.

In conclusion, aluminum ammonium sulfate dodecahydrate (CAS No. 7784-26-1) is a multifaceted compound with significant contributions across various sectors. Its role as a coagulant, nutrient source, and industrial additive underscores its importance in modern applications. As research continues to uncover new insights into its properties and uses, this compound remains a cornerstone in addressing challenges related to water treatment, agriculture, and industrial processes.